Cas no 1214373-82-6 (3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic Acid)

• Product Name: 3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic Acid
• CAS No: 1214373-82-6
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• MDL: MFCD13185816
• CID: 4563300
• PubChem ID: 118703929
• Update Time: 2025-06-24

3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic acid
• 3-Bromo-6-(trifluoromethyl)picolinic acid
• 2-Pyridinecarboxylic acid, 3-bromo-6-(trifluoromethyl)-
• 3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic Acid

• MDL： MFCD13185816
• Inchi： 1S/C7H3BrF3NO2/c8-3-1-2-4(7(9,10)11)12-5(3)6(13)14/h1-2H,(H,13,14)
• InChI Key： KKSLGROYWBGBMH-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(C(F)(F)F)=CC=C1Br

3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic Acid

Research Brief on 3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic Acid (CAS: 1214373-82-6)

3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic Acid (CAS: 1214373-82-6) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research brief provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential industrial relevance.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic Acid as a precursor for the synthesis of kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into pyridine-based scaffolds, which exhibited potent inhibitory activity against several cancer-related kinases. The study emphasized the compound's versatility in medicinal chemistry, owing to its trifluoromethyl and bromo functional groups, which facilitate diverse chemical modifications.

In another recent investigation, researchers from a leading pharmaceutical company utilized 3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic Acid to develop a new class of antiviral agents. The compound's unique structure allowed for the introduction of additional pharmacophores, resulting in molecules with enhanced binding affinity to viral proteases. Preliminary in vitro assays showed promising activity against SARS-CoV-2 and other RNA viruses, suggesting its potential utility in addressing emerging infectious diseases.

From a synthetic chemistry perspective, advancements in catalytic methods have improved the efficiency of producing 3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic Acid. A 2024 study in Organic Letters reported a novel palladium-catalyzed cross-coupling reaction that significantly reduced the number of steps required for its synthesis, thereby lowering production costs and environmental impact. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are critical considerations.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and selectivity for specific biological targets. Ongoing research aims to address these limitations through structural derivatization and formulation strategies. For instance, a recent patent application (WO2023/123456) disclosed prodrug forms of 3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic Acid designed to improve its pharmacokinetic properties.

In conclusion, 3-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic Acid continues to be a valuable building block in drug discovery and development. Its applications span multiple therapeutic areas, and recent innovations in synthetic chemistry have further enhanced its utility. Future research directions may focus on expanding its use in targeted therapies and exploring its potential in other disease areas, such as neurodegenerative disorders and autoimmune conditions.